3-(Methylthio)propyl butyrate

Specification

• CAS No.: 16630-60-7
• Molecular Formula: C8H16O2S
• Molecular Weight: 176.28 g/mol
• IUPAC Name: 3-methylsulfanylpropyl butanoate
• Standard InChI: InChI=1S/C8H16O2S/c1-3-5-8(9)10-6-4-7-11-2/h3-7H2,1-2H3
• Standard InChI Key: HSCZLQOPSGMKTK-UHFFFAOYSA-N
• SMILES: CCCC(=O)OCCCSC
• Canonical SMILES: CCCC(=O)OCCCSC

Introduction

Chemical Identity and Structure

Nomenclature and Identification

3-(Methylthio)propyl butyrate is known by several names and identifiers, which are summarized in Table 1.

Table 1: Identification Parameters of 3-(Methylthio)propyl Butyrate

Parameter	Value
IUPAC Name	3-methylsulfanylpropyl butanoate
Common Names	3-(Methylthio)propyl butyrate, Methionyl butyrate
CAS Registry Number	16630-60-7
Molecular Formula	C₈H₁₆O₂S
Molecular Weight	176.276 g/mol
IUPAC Standard InChIKey	HSCZLQOPSGMKTK-UHFFFAOYSA-N
SMILES	CCCC(=O)OCCCSC

The compound is registered in various chemical databases including the NIST Chemistry WebBook and PubChem, providing standardized identification parameters for scientific reference.

Structural Characteristics

3-(Methylthio)propyl butyrate features a butanoate ester group linked to a 3-(methylthio)propyl moiety. The structure consists of a linear carbon chain with a thioether functionality (C-S-C) and an ester group (C(=O)-O-C). This combination of functional groups contributes to its unique chemical and sensory properties.

Chemical Properties

This compound belongs to the class of fatty acid esters, specifically a carboxylic ester derivative of a fatty acid. The presence of both the ester and thioether groups gives it distinctive reactivity patterns. The sulfur atom contributes to its odor profile, which is characteristic of many sulfur-containing compounds used in flavor applications.

Physical Properties

Physical State and Appearance

At room temperature, 3-(Methylthio)propyl butyrate exists as a clear liquid with a density between 0.995-1.001 g/cm³. Its physical appearance is consistent with other medium-chain esters used in the flavor industry.

Thermodynamic Properties

The thermodynamic properties of 3-(Methylthio)propyl butyrate have been calculated using various predictive methods. Table 2 presents these properties.

Table 2: Calculated Thermodynamic Properties of 3-(Methylthio)propyl Butyrate

Property	Value	Unit	Method
Gibbs Free Energy of Formation (ΔₑG°)	-184.32	kJ/mol	Joback Calculation
Enthalpy of Formation (ΔₑH° gas)	-411.38	kJ/mol	Joback Calculation
Enthalpy of Fusion (ΔfusH°)	23.39	kJ/mol	Joback Calculation
Enthalpy of Vaporization (ΔvapH°)	49.38	kJ/mol	Joback Calculation
Critical Temperature (Tc)	721.73	K	Joback Calculation
Boiling Point (Tboil)	527.51	K	Joback Calculation
Critical Pressure (Pc)	2704.22	kPa	Joback Calculation
Heat Capacity (Cp,gas)	400.90	J/mol×K	Joback Calculation

These thermodynamic parameters provide essential information for processing and handling this compound in industrial applications.

Chromatographic Characteristics

Gas chromatography data indicates that 3-(Methylthio)propyl butyrate has a retention index of 1769 on a polar DB-Wax column (60m/0.32mm/0.25μm), using H₂ as carrier gas with a 3K/min temperature program from 60°C to 220°C. This chromatographic behavior is valuable for analytical identification and purity assessment of the compound.

Synthesis and Production

Related Compounds Synthesis

The synthesis of similar sulfur-containing esters provides insights into the preparation of 3-(Methylthio)propyl butyrate. For example, 3-(Methylthio)propyl acetate, a related compound, is prepared by reacting 3-(methylthio)propanol with acetic anhydride or acetyl chloride.

Research on similar compounds such as 3-(Methylthio)propyl 4-ethyloctanoate describes a general synthesis procedure: To 3-(methylthio)propanol (0.1 mol) is added 4-ethyloctanoyl chloride (0.05 mol) at 30°C, and the resulting solution is refluxed for 4 hours at 70°C. After cooling, ethyl ether is added for extraction, followed by washing with Na₂CO₃ solution and purification.

Applications

Flavor and Fragrance Applications

3-(Methylthio)propyl butyrate is primarily utilized in the food and fragrance industries due to its unique sensory properties. The compound contributes to flavor profiles in food products and serves as a fragrance component in perfumery applications.

Analytical Detection and Identification

Instrumental Analysis

Detection and identification of 3-(Methylthio)propyl butyrate typically involve gas chromatography coupled with mass spectrometry (GC-MS). This analytical approach allows for both separation from similar compounds and definitive identification based on mass spectral patterns.

In forensic studies, thermal desorption combined with gas chromatography-mass spectrometry has been employed to identify volatile organic compounds, including 3-(Methylthio)propyl butyrate, released during decomposition processes.

Chemical Relationships and Analogues

Structural Analogues

Several structural analogues of 3-(Methylthio)propyl butyrate exist, including:

• 3-(Methylthio)propyl acetate (CAS: 16630-55-0) - differs in having an acetate rather than butyrate group

• Isobutyl 3-methylthiobutyrate (CAS: 127931-21-9) - has a different arrangement of the methylthio group

• Propyl butyrate (CAS: 105-66-8) - lacks the methylthio group

These structural relationships provide context for understanding the chemical behavior and applications of 3-(Methylthio)propyl butyrate.